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Cat. No.: B592728
Get Quote

This in-depth guide provides a comprehensive overview of propionic-d5 acid, a deuterated
analog of propionic acid. Designed for researchers, scientists, and drug development

professionals, this document delves into its fundamental properties, critical applications, and
detailed methodologies, offering field-proven insights to empower your scientific endeavors.

Introduction: The Significance of Isotopic Labeling

In the landscape of modern analytical and metabolic research, stable isotope-labeled
compounds are indispensable tools. Propionic-d5 acid (CDsCD2CO:zH) is a prime example,
where five hydrogen atoms in the propionic acid molecule have been replaced with their
heavier isotope, deuterium. This substitution results in a molecule that is chemically identical to
its unlabeled counterpart but possesses a distinct, higher mass. This mass difference is the
cornerstone of its utility, enabling precise and accurate quantification in complex biological
matrices without altering the fundamental biochemical behavior of the parent molecule. This
guide will explore the technical nuances of propionic-d5 acid, from its core properties to its
practical application in demanding research settings.
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Core Physicochemical Properties

The foundational data of propionic-d5 acid is crucial for its effective application. The following
table summarizes its key physicochemical properties, compiled from leading chemical

suppliers.
Property Value Source(s)
CAS Number 60153-92-6 [11121[3114115]
Molecular Formula CsHDsO:2 or CD3CD2CO:zH [2][3]1[4]
Molecular Weight 79.11 g/mol [11[31[5][6]

Propanoic-d5 Acid, Deuterated
Synonyms o [1](2]
propionic acid

Isotopic Enrichment Typically =98 atom % D [1]

Appearance Neat oil [2][4]

- Miscible with water, ethanol,
Solubility _ [1][2]
and most organic solvents

Principle Applications in Research and
Development

The primary utility of propionic-d5 acid lies in its application as an internal standard for mass
spectrometry-based quantification of propionic acid.[2][4] Propionic acid is a short-chain fatty
acid (SCFA) of significant biological interest, playing roles in gut microbiota signaling, host
metabolism, and as a potential biomarker for various physiological and pathological states.

Quantitative Bioanalysis using Isotope Dilution Mass
Spectrometry (IDMS)

The "gold standard" for quantification in bioanalysis is isotope dilution mass spectrometry.
Propionic-d5 acid is the ideal internal standard for this technique when measuring
endogenous propionic acid.
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The Causality Behind the Choice: By introducing a known amount of propionic-d5 acid into a
biological sample (e.g., plasma, feces, tissue homogenate) at the earliest stage of sample
preparation, any subsequent sample loss during extraction, derivatization, or injection will affect
both the analyte (propionic acid) and the internal standard (propionic-d5 acid) equally. The
mass spectrometer distinguishes between the two based on their mass-to-charge ratio (m/z).
The ratio of the signal from the endogenous analyte to the signal from the stable isotope-
labeled internal standard is used to calculate the precise concentration of the analyte, thereby
correcting for experimental variability.

Caption: Workflow for Isotope Dilution Mass Spectrometry using Propionic-d5 Acid.

Metabolic Flux Analysis and Tracer Studies

In metabolomics, propionic-d5 acid can be used as a metabolic tracer. By introducing it into a
biological system (e.g., cell culture or an animal model), researchers can track the metabolic
fate of the propionate backbone through various biochemical pathways. The deuterium labels
act as a "flag," allowing mass spectrometry to identify downstream metabolites that have
incorporated the labeled carbon skeleton. This provides invaluable insights into metabolic
pathway activity and regulation.[6]

Experimental Protocol: Quantification of Propionic
Acid in Plasma

This section provides a detailed, self-validating protocol for the quantification of propionic acid
in human plasma using propionic-d5 acid as an internal standard with LC-MS/MS.

Materials and Reagents

e Propionic Acid (analytical standard)

Propionic-d5 Acid (internal standard)

Acetonitrile (LC-MS grade)

Formic Acid (LC-MS grade)

Ultrapure Water
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e Human Plasma (K2EDTA)

o Calibrated pipettes and sterile, low-binding microcentrifuge tubes

Step-by-Step Methodology

e Preparation of Stock Solutions (1 mg/mL):

o Accurately weigh and dissolve propionic acid and propionic-d5 acid in acetonitrile to
prepare individual stock solutions.

e Preparation of Working Solutions:

o Prepare a series of working standard solutions of propionic acid by serial dilution of the
stock solution with 50:50 acetonitrile/water. These will be used to create the calibration
curve.

o Prepare a working internal standard solution of propionic-d5 acid at a fixed concentration
(e.g., 1 pg/mL) in acetonitrile.

o Sample Preparation (Protein Precipitation):

o To 50 pL of plasma sample (calibrator, QC, or unknown), add 10 pL of the internal
standard working solution. Vortex briefly.

o Add 200 pL of cold acetonitrile (containing 0.1% formic acid) to precipitate proteins.
o Vortex vigorously for 1 minute.
o Centrifuge at >12,000 x g for 10 minutes at 4°C.
o Transfer the supernatant to a clean vial for LC-MS/MS analysis.
e LC-MS/MS Analysis:

o Liquid Chromatography (LC): Use a C18 column with a gradient elution profile using
mobile phases of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.
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o Mass Spectrometry (MS): Operate in negative ion mode using electrospray ionization
(ESI). Monitor the specific mass transitions (MRM - Multiple Reaction Monitoring) for both
propionic acid and propionic-d5 acid.

o Data Processing and Validation:

o Construct a calibration curve by plotting the peak area ratio (propionic acid / propionic-d5
acid) against the nominal concentration of the calibrators. A linear regression with a
weighting factor of 1/x2 is typically used.

o The concentration of propionic acid in the unknown samples is then calculated from this
curve.

o Self-Validation: The protocol's integrity is confirmed by analyzing quality control (QC)
samples at low, medium, and high concentrations alongside the unknown samples. The
calculated concentrations of these QCs must fall within a pre-defined acceptance range
(e.g., £15% of the nominal value) for the run to be considered valid.
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Caption: Self-validating workflow for bioanalytical quantification.

Conclusion

Propionic-d5 acid is a powerful and essential tool for any laboratory engaged in the
guantitative analysis of short-chain fatty acids or the study of their metabolism. Its role as an
internal standard in isotope dilution mass spectrometry provides a level of accuracy and
precision that is unmatched by other methods. Understanding the principles behind its
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application and adhering to rigorous, self-validating protocols, such as the one detailed in this
guide, is paramount to generating reliable and reproducible scientific data. The high isotopic
purity and stability of commercially available propionic-d5 acid make it an authoritative choice
for researchers pushing the boundaries of bioanalysis and metabolic science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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